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For Researchers, Scientists, and Drug Development Professionals

Introduction
Quetiapine, an atypical antipsychotic, undergoes extensive hepatic metabolism, primarily

through sulfoxidation, to form its main metabolite, Quetiapine Sulfoxide.[1][2] This inactive

metabolite is of significant interest in drug metabolism and pharmacokinetic (DMPK) studies, as

well as in the monitoring of patient adherence to Quetiapine therapy. This technical guide

provides a comprehensive overview of Quetiapine Sulfoxide Dihydrochloride (CAS Number:

329218-11-3), including its physicochemical properties, synthesis, analytical methodologies,

and metabolic pathway.

Physicochemical Properties
Quetiapine Sulfoxide Dihydrochloride is the dihydrochloride salt of the primary metabolite of

Quetiapine. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Quetiapine Sulfoxide Dihydrochloride
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Property Value Source(s)

CAS Number 329218-11-3 [3]

Molecular Formula C₂₁H₂₇Cl₂N₃O₃S [4]

Molecular Weight 472.43 g/mol [4]

Appearance White to yellow solid [4]

Solubility
Water: 250 mg/mL (requires

sonication)
[3]

Predicted pKa
Strongest Acidic: 15.12,

Strongest Basic: 6.93
[5]

Predicted LogP 1.03 [5]

Synthesis and Manufacturing
The synthesis of Quetiapine Sulfoxide involves the oxidation of Quetiapine. The resulting free

base can then be converted to the dihydrochloride salt.

Experimental Protocol: Synthesis of Quetiapine
Sulfoxide
A common method for the synthesis of Quetiapine Sulfoxide involves the oxidation of

Quetiapine using a mild oxidizing agent.

Reaction: Quetiapine is oxidized with hydrogen peroxide in methanol in the presence of a

sodium tungstate dihydrate catalyst.

Procedure:

Dissolve Quetiapine in methanol.

Add a catalytic amount of sodium tungstate dihydrate to the solution.

Slowly add hydrogen peroxide to the reaction mixture.
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Monitor the reaction progress using a suitable chromatographic technique (e.g., TLC or

HPLC).

Upon completion, the reaction mixture is worked up to isolate the Quetiapine Sulfoxide

free base.

Experimental Protocol: Preparation of Quetiapine
Sulfoxide Dihydrochloride
The dihydrochloride salt can be prepared by treating the free base with hydrochloric acid.

Procedure:

Dissolve the synthesized Quetiapine Sulfoxide free base in a suitable organic solvent

(e.g., ethanol).

Add a solution of hydrochloric acid in an organic solvent (e.g., ethanolic HCl) to the

mixture.

Stir the mixture to allow for the precipitation of the dihydrochloride salt.

Collect the precipitate by filtration and wash with a cold solvent.

Dry the product under vacuum.

Metabolism and Pharmacokinetics
Quetiapine is extensively metabolized in the liver, with sulfoxidation being one of the primary

metabolic pathways.

Metabolic Pathway
The metabolic conversion of Quetiapine to Quetiapine Sulfoxide is primarily catalyzed by the

cytochrome P450 enzyme CYP3A4.[1][2]
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Metabolic Pathway of Quetiapine to Quetiapine Sulfoxide
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Metabolic Pathway of Quetiapine

Pharmacokinetic Parameters
Pharmacokinetic studies have provided data on the plasma concentrations of Quetiapine

Sulfoxide following the administration of Quetiapine.

Table 2: Pharmacokinetic Parameters of Quetiapine Sulfoxide

Parameter Value (mean ± SD) Source(s)

Cmax 77.3 ± 32.4 ng/mL [5][6]

AUClast 1,286 ± 458 ng·h/mL [5][6]

Analytical Methodology
Several analytical methods have been developed for the quantification of Quetiapine and its

metabolites, including Quetiapine Sulfoxide, in biological matrices.

High-Performance Liquid Chromatography (HPLC)
A common analytical technique for the separation and quantification of Quetiapine Sulfoxide.
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Sample Preparation: Protein precipitation with acetonitrile is a straightforward and effective

method for plasma sample preparation.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus, 4.6 mm x 100 mm, 3.5

µm).

Mobile Phase: A gradient elution using a mixture of acetate buffer (e.g., 10 mM, pH 5) and

acetonitrile.

Flow Rate: 1 mL/min.

Detection: Diode-array detector (DAD) at 225 nm.

Internal Standard: Carbamazepine.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and selectivity for the analysis of Quetiapine Sulfoxide in

complex biological matrices.

Sample Preparation: Dilution of the urine sample with an internal standard solution.

Chromatographic Conditions:

Column: Phenyl-Hexyl column (e.g., Phenomenex Kinetex®, 2.1 x 50 mm, 2.6 µm).

Mobile Phase:

Solvent A: 10 mM ammonium formate + 0.1% formic acid in water.

Solvent B: 50:50 (v/v) methanol:acetonitrile + 0.1% formic acid.

Gradient Elution: A gradient from 95% A to 5% A.

Flow Rate: 0.6 mL/min.
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Mass Spectrometry Conditions:

Ionization: Positive electrospray ionization (ESI+).

Detection: Multiple reaction monitoring (MRM) of specific precursor-to-product ion

transitions.

Analytical Workflow for Quetiapine Sulfoxide in Biological Samples
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Analytical Workflow for Quetiapine Sulfoxide

Pharmacology and Toxicology
Pharmacological Activity
Quetiapine Sulfoxide is generally considered to be a pharmacologically inactive metabolite of

Quetiapine.[1][2] However, some commercial suppliers describe it as a 5-HT receptor agonist

and a dopamine receptor antagonist.[3][4][7] Further primary research is required to definitively

characterize its receptor binding profile and functional activity.

Toxicological Profile
There is a lack of specific toxicological data for Quetiapine Sulfoxide Dihydrochloride. The

toxicity profile of the parent drug, Quetiapine, is well-documented and includes dose-dependent

central nervous system depression.[8] Given that Quetiapine Sulfoxide is a major metabolite,

its potential contribution to the overall toxicological profile of Quetiapine warrants further

investigation, although its reported inactivity suggests a minimal role.

Conclusion
Quetiapine Sulfoxide Dihydrochloride is a key metabolite in the disposition of Quetiapine.

This technical guide has provided a detailed overview of its chemical properties, synthesis,

analytical methods, and its role in the metabolic pathway of Quetiapine. The information

presented is intended to support researchers, scientists, and drug development professionals

in their work with this important compound. Further research is warranted to clarify its

pharmacological activity and to establish a specific toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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